![molecular formula C15H26N2O B2574697 2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine CAS No. 1489870-26-9](/img/structure/B2574697.png)
2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine” is a chemical compound with the molecular formula C15H26N2O . It’s also known as EMA-4.
Molecular Structure Analysis
The molecular structure of “2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine” consists of 15 carbon atoms, 26 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom . The exact mass is 250.204513457 .Scientific Research Applications
Metabolism and Analytical Characterization
Research on similar compounds has delved into their in vivo metabolism, revealing complex pathways involving deamination, reduction, oxidation, and acetylation processes. For example, studies on 4-bromo-2,5-dimethoxyphenethylamine (2C-B) metabolites in rats highlighted the formation of various metabolites through deamination, leading to alcohol and carboxylic acid metabolites, as well as O-desmethyl metabolites followed by acetylation (Kanamori et al., 2002). Additionally, the identification and characterization of metabolites from designer hallucinogens like 25I-NBOMe in both animal models and human samples provide insights into the drugs' metabolism, supporting their detection in clinical toxicology (Poklis et al., 2015).
Pharmacological Interactions
Research has also explored the pharmacological interactions of these compounds, particularly their potent agonistic effects on serotonin 5-HT2A receptors. This interaction is a common trait among psychoactive substances, contributing to their hallucinogenic effects. The neurochemical pharmacology of substituted N-benzylphenethylamines, for example, has been studied, highlighting their high potency as 5-HT2A receptor agonists, which is consistent with hallucinogenic activity (Eshleman et al., 2018).
Synthetic Applications and Chemical Analysis
On a synthetic level, studies have focused on the development of new compounds with potential applications in various fields. For instance, research into the synthesis and corrosion inhibition efficiency of ethyl hydrogen [(methoxyphenyl)(methylamino) methyl] phosphonate derivatives has demonstrated their utility in protecting metals against corrosion, combining practical applications with fundamental chemical research (Djenane et al., 2019).
properties
IUPAC Name |
2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O/c1-4-17(10-11-18-5-2)13-15-8-6-14(7-9-15)12-16-3/h6-9,16H,4-5,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLKCCKGGUXUDIE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCOCC)CC1=CC=C(C=C1)CNC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine | |
CAS RN |
1489870-26-9 |
Source
|
Record name | [(4-{[(2-ethoxyethyl)(ethyl)amino]methyl}phenyl)methyl](methyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.